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Compound of Interest

Compound Name: TC-G 1005

Cat. No.: B611244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of TC-G 1005 in Dimethyl Sulfoxide (DMSO). TC-G 1005 is a potent and

selective agonist for the G protein-coupled bile acid receptor 1 (GPBAR1), also known as

TGR5.[1][2] It is a valuable tool for investigating metabolic diseases, as its activation of TGR5

can lead to increased glucagon-like peptide-1 (GLP-1) secretion and a subsequent reduction in

blood glucose levels.[2][3]

Physicochemical and Biological Properties
TC-G 1005 is an experimental drug used in research to study the function of the TGR5

receptor.[1] It is selective for TGR5 over the farnesoid X receptor (FXR).
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Property Value Source

Molecular Weight 399.48 g/mol

Formula C₂₅H₂₅N₃O₂

CAS Number 1415407-60-1

Appearance Off-white to yellow solid

Purity ≥98%

EC₅₀ (human TGR5) 0.72 nM

EC₅₀ (mouse TGR5) 6.2 nM

Solubility Data
TC-G 1005 exhibits high solubility in DMSO. It is recommended to use a new, unopened bottle

of anhydrous DMSO for preparing the stock solution, as DMSO is hygroscopic and absorbed

water can affect the solubility of the compound.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 100 mM 39.95 mg/mL

Ethanol 100 mM 39.95 mg/mL

Experimental Protocol: Preparation of a 10 mM TC-G
1005 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TC-G 1005 in DMSO.

Materials and Equipment
TC-G 1005 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

1. Calculate Required Mass
(e.g., for 1 mL of 10 mM solution)

2. Weigh TC-G 1005 Powder
(precisely weigh ~3.99 mg)

3. Transfer Powder
to a sterile vial

4. Add Anhydrous DMSO
(add 1 mL to the vial)

5. Dissolve Compound
(Vortex thoroughly)

6. Sonicate (Optional)
(if precipitation occurs)

7. Aliquot Solution
(into smaller working volumes)

8. Store Aliquots
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing TC-G 1005 stock solution.
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Procedure
Calculate the required mass of TC-G 1005.

To prepare a 10 mM stock solution, the required mass can be calculated using the

formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L * 0.001 L * 399.48 g/mol = 0.00399 g

Mass (mg) = 3.99 mg

Weigh the TC-G 1005 powder.

Using an analytical balance, carefully weigh out approximately 3.99 mg of TC-G 1005
powder and record the exact weight.

Transfer the powder to a sterile microcentrifuge tube or an amber glass vial.

Add DMSO and dissolve.

Based on the actual mass weighed, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 399.48 ( g/mol )] / 0.010 (mmol/mL)

For example, if 4.0 mg was weighed, the required DMSO volume is: [4.0 / 399.48] /

0.010 ≈ 1.001 mL.

Add the calculated volume of anhydrous DMSO to the vial containing the TC-G 1005
powder.

Ensure complete dissolution.

Cap the vial securely and vortex the solution until the powder is completely dissolved.
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Visually inspect the solution against a light source to ensure there are no visible particles.

If dissolution is slow or particulates are observed, sonicate the vial in an ultrasonic water

bath for 5-10 minutes.

Storage and Stability
Powder: Store the solid compound at -20°C for up to 3 years.

Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store the aliquots in tightly sealed vials.

For long-term storage (up to 2 years), store at -80°C.

For short-term storage (up to 1 year), store at -20°C.

Note on DMSO: DMSO is a powerful solvent that can carry substances through the skin.

Always handle with appropriate gloves and safety measures. Be aware that DMSO may

interfere with certain biological assays.

Mechanism of Action: TGR5 Signaling Pathway
TC-G 1005 acts as an agonist at the TGR5 receptor, a G protein-coupled receptor (GPCR).

Upon binding, it initiates a signaling cascade primarily through the Gαs protein subunit. This

leads to the activation of adenylyl cyclase, which increases intracellular levels of cyclic

adenosine monophosphate (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which in

turn phosphorylates downstream targets. In intestinal enteroendocrine L-cells, this pathway

stimulates the transcription of the proglucagon gene and promotes the secretion of GLP-1, a

key hormone in regulating glucose homeostasis.
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Caption: TGR5 signaling pathway activated by TC-G 1005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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